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Compound of Interest

Compound Name: Pularyl

Cat. No.: B1226493

An analysis of available data on the composition and use of Pularyl, a veterinary preparation.
Due to the limited publicly available research on this specific formulation, this document
summarizes its constituent components, general mechanisms of action, and identifies areas
lacking in-depth technical data.

Audience: Researchers, scientists, and drug development professionals.

Based on available data, "Pularyl” is identified as a veterinary medication primarily used for the
control of external parasites in poultry and pigeons|[1]. It is a formulation produced by
Vetoquinol Biowet Sp. z 0.0. and is available by prescription[2].

Chemical Composition

Public chemical databases identify Pularyl as a mixture of two primary active compounds:
Hexachlorophene and Carbaryl[3].
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Component IUPAC Name Molecular Formula CAS Number

naphthalen-1-yl N-
methylcarbamate;3,4,
. 6-trichloro-2-[(2,3,5-
Pularyl (Mixture) ] C25H17CI6NO4 56560-53-3[3]
trichloro-6-
hydroxyphenyl)methyl]

phenol

naphthalen-1-yl N-

Carbaryl C12H11NO2 63-25-2
methylcarbamate
2,2'-

Hexachlorophene methylenebis(3,4,6- C13H6CI602 70-30-4

trichlorophenol)

General Mechanism of Action

While specific studies on the signaling pathways of the Pularyl mixture are not available in the
public domain, the mechanisms of its individual components are well-documented.

o Carbaryl: As a carbamate insecticide, Carbaryl's primary mode of action is the inhibition of
the acetylcholinesterase (AChE) enzyme. AChE is crucial for the termination of nerve
impulses at the synaptic cleft by hydrolyzing the neurotransmitter acetylcholine. Inhibition of
AChE leads to an accumulation of acetylcholine, resulting in continuous nerve stimulation,
paralysis, and eventual death of the parasite[1].

o Hexachlorophene: This compound is a chlorinated bisphenol that exhibits broad-spectrum
antimicrobial properties. Its mechanism of action involves the disruption of bacterial cell
membranes at low concentrations and the inhibition of various enzymes, including those in
the electron transport chain, at higher concentrations. This leads to a loss of membrane
potential and cell death.

A simplified logical diagram illustrating the general mechanism of Carbaryl is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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